
A Comprehensive Technical Guide to 4,4-
Dimethyl-1-hexene

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: 4,4-Dimethyl-1-hexene

CAS No.: 1647-08-1

Cat. No.: B158901 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the chemical and physical properties of 4,4-
Dimethyl-1-hexene, a key organic compound with applications in various scientific domains.

Authored from the perspective of a Senior Application Scientist, this document synthesizes

technical data with practical insights to support its use in research and development.

Section 1: Core Molecular Attributes
4,4-Dimethyl-1-hexene is an aliphatic hydrocarbon characterized by a six-carbon chain with a

double bond at the first carbon and two methyl groups attached to the fourth carbon.

Molecular Formula and Weight
The fundamental identity of a chemical compound is encapsulated in its molecular formula and

weight. These parameters are critical for stoichiometric calculations, reaction kinetics, and

analytical characterization.

Molecular Formula: C₈H₁₆[1][2]

Molecular Weight: 112.21 g/mol [1][3]

The molecular formula, C₈H₁₆, indicates that 4,4-Dimethyl-1-hexene is an isomer of octene.

The placement of the double bond and the methyl groups, however, imparts distinct chemical
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and physical properties.

Chemical Structure and Nomenclature
The structural arrangement of atoms within a molecule dictates its reactivity and physical

behavior. Understanding the precise structure is paramount for predicting its interactions in a

biological or chemical system.

IUPAC Name: 4,4-dimethylhex-1-ene[1]

Synonyms: 1-Hexene, 4,4-dimethyl-[1]

SMILES: CCC(C)(C)CC=C[1]

InChI: InChI=1S/C8H16/c1-5-7-8(3,4)6-2/h5H,1,6-7H2,2-4H3[1]

The IUPAC name provides a systematic and unambiguous description of the molecule's

connectivity. The SMILES and InChI strings offer machine-readable formats for computational

chemistry applications.

Section 2: Physicochemical Properties and Data
A thorough understanding of a compound's physicochemical properties is essential for its

practical application, including purification, formulation, and safety handling.

Tabulated Physicochemical Data
Property Value Source

Molecular Weight 112.21 g/mol PubChem[1]

Molecular Formula C₈H₁₆ PubChem[1]

Boiling Point 375.89 K Cheméo[3]

Melting Point 180.58 K Cheméo[3]

Density Data not readily available

Vapor Pressure 1.33 kPa at 277.96 K Cheméo[3]
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Note: The provided boiling and melting points are from computational estimations (Joback

method) and should be used as a guide. Experimental validation is recommended for critical

applications.

Section 3: Experimental Protocols and Workflows
The accurate determination of a compound's properties relies on robust experimental

methodologies. This section outlines a standard workflow for characterizing a sample of 4,4-
Dimethyl-1-hexene.

Workflow for Physicochemical Characterization
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Sample Acquisition and Purity Assessment

Molecular Weight and Formula Verification

Spectroscopic Confirmation

Physical Property Determination

Obtain 4,4-Dimethyl-1-hexene Sample

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity

High-Resolution Mass Spectrometry (HRMS)

Purity >95%

Elemental Analysis (CHNS)

Nuclear Magnetic Resonance (NMR) Spectroscopy ('¹H, ¹³C)

Formula Confirmed

Fourier-Transform Infrared (FTIR) Spectroscopy

Differential Scanning Calorimetry (DSC) for Melting Point

Structure Confirmed

Distillation for Boiling Point

Click to download full resolution via product page
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Caption: Experimental workflow for the comprehensive characterization of 4,4-Dimethyl-1-
hexene.

Step-by-Step Protocol: Molecular Weight Verification by
Mass Spectrometry

Sample Preparation: Prepare a dilute solution of 4,4-Dimethyl-1-hexene in a volatile organic

solvent (e.g., hexane or dichloromethane) at a concentration of approximately 1 mg/mL.

Instrumentation: Utilize a high-resolution mass spectrometer, such as a time-of-flight (TOF)

or Orbitrap instrument, coupled with an appropriate ionization source (e.g., electron

ionization for GC-MS or electrospray ionization for direct infusion).

Data Acquisition: Acquire the mass spectrum over a relevant mass-to-charge (m/z) range.

For 4,4-Dimethyl-1-hexene, a range of m/z 50-200 is appropriate.

Data Analysis:

Identify the molecular ion peak ([M]⁺ or [M+H]⁺).

Determine the accurate mass of this peak to at least four decimal places.

Compare the experimentally determined accurate mass with the theoretical exact mass

calculated for the molecular formula C₈H₁₆. The theoretical monoisotopic mass is

112.1252 u.[1] A close correlation between the experimental and theoretical masses

confirms the molecular formula.

Section 4: Logical Relationships in Chemical
Identification
The process of identifying an unknown compound is a logical progression of experiments,

where each result informs the next step.

Unknown Sample Initial GC-MSHypothesize Structure NMR SpectroscopyConfirm Connectivity HRMSConfirm Formula FTIR SpectroscopyIdentify Functional Groups Definitive Identification
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Click to download full resolution via product page

Caption: Logical flow for the definitive identification of an organic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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